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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158 Get Quote

For Immediate Implementation: This guide provides essential safety protocols, personal

protective equipment (PPE) requirements, and detailed operational and disposal plans for the

handling of Dimethyl sulfoxide-d6 (DMSO-d6). Adherence to these procedures is critical for

ensuring personnel safety and maintaining experimental integrity. DMSO-d6 is a combustible

liquid that can readily penetrate the skin, potentially carrying dissolved hazardous substances

into the body.

Personal Protective Equipment (PPE)
The primary defense against exposure to DMSO-d6 is the consistent and correct use of

appropriate PPE. Standard laboratory attire is insufficient. All personnel handling DMSO-d6

must use the equipment outlined below.
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PPE Category Recommended Equipment Key Considerations

Eye & Face Protection
Chemical safety goggles or a

full-face shield.[1][2][3]

Standard safety glasses do not

offer adequate protection from

splashes.[3] Contact lenses

should not be worn as they

can absorb and concentrate

irritants.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber,

fluoroelastomer).[3]

Nitrile gloves are not

recommended as they can

degrade quickly upon contact

with DMSO.[3] Always inspect

gloves for damage before use

and use proper removal

techniques to avoid skin

contact.[3][4]

Body Protection

A fully buttoned, chemical-

resistant lab coat or coveralls.

[1][3]

Clothing should provide

complete coverage of exposed

skin.[3]

Respiratory Protection
Not typically required with

adequate ventilation.[2]

Use a respirator with a Type A

filter in case of inadequate

ventilation, heated materials,

or mists.[1][2] A self-contained

breathing apparatus (SCBA) is

required for firefighting.[2]

Footwear

Closed-toe shoes, preferably

safety footwear or rubber

gumboots.[1]

---

Physical and Chemical Properties
Understanding the properties of DMSO-d6 is crucial for safe handling and storage.
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Property Value

CAS Number 2206-27-1[5][6]

Molecular Formula C₂D₆OS[4]

Molecular Weight 84.17 g/mol [4]

Appearance Colorless liquid[2]

Flash Point 87 - 88 °C (188.6 - 190.4 °F)[1][6]

Boiling Point 189 °C (372 °F)[1][2][5]

Melting Point 20.2 °C (68.4 °F)[1]

Density 1.190 g/mL at 25 °C[1]

Standard Operating Procedures
Safe Handling and Storage
A systematic approach to handling and storage is mandatory to minimize risk.

Handling:

Ventilation: Always handle DMSO-d6 in a well-ventilated area, such as a chemical fume

hood.[1][6]

Avoid Contact: Prevent all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][5][7] Post "No Smoking" signs in handling and storage areas.[8]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

electricity buildup.

Personal Hygiene: Do not eat, drink, or smoke when handling the substance.[1] Always wash

hands thoroughly with soap and water after handling.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.sigmaaldrich.com/HK/zh/product/aldrich/900749
https://www.calpaclab.com/dimethyl-sulfoxide-d6-100-percent-99-96-atom-percent-d-0-75ml-millipore-sigma/mil-156914-10x075ml
https://www.calpaclab.com/dimethyl-sulfoxide-d6-100-percent-99-96-atom-percent-d-0-75ml-millipore-sigma/mil-156914-10x075ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8372604.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/HK/zh/product/aldrich/900749
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8372604.htm
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/HK/zh/product/aldrich/900749
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8372604.htm
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.calpaclab.com/dimethyl-sulfoxide-d6-100-percent-99-96-atom-percent-d-0-5ml-millipore-sigma/mil-156914-10x05ml
https://www.eurisotop.com/dimethylsulfoxide-d6
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.sigmaaldrich.com/US/en/product/aldrich/716731
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clothing: Remove any contaminated clothing immediately and launder it separately before

reuse.[1]

Storage:

Containers: Store in original, tightly sealed containers.[1]

Location: Store in a cool, dry, well-ventilated area designated for combustible liquids.[1][8]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[2]

Moisture: Protect from moisture, as the substance is hygroscopic.[2]

Spill Response Protocol
Immediate and correct response to a spill is critical to prevent injury and further contamination.

Caption: Logical workflow for handling a Dimethyl sulfoxide-d6 spill.

Disposal Plan
Proper disposal of DMSO-d6 and associated waste is a legal and safety requirement. Under no

circumstances should DMSO-d6 be disposed of down the drain.

Step-by-Step Disposal Protocol:

Waste Classification: All materials contaminated with DMSO-d6 (e.g., pipette tips, gloves,

absorbent pads) and the chemical itself are considered hazardous waste.[5]

Waste Collection:

Collect all liquid DMSO-d6 waste in a dedicated, clearly labeled, and sealable hazardous

waste container.[4][7]

Collect all solid waste (gloves, tips, contaminated labware) in a separate, double-bagged,

and labeled container.[7]
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Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste,"

"Dimethyl sulfoxide-d6," and the specific contents.[7]

Storage: Store waste containers in a designated, secure area, away from incompatible

materials, while awaiting pickup.[7]

Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to arrange for

waste collection.

The generally accepted disposal method is incineration in a chemical incinerator equipped

with an afterburner and scrubber. This must be handled by a licensed disposal company.

Always consult local, regional, and national hazardous waste regulations to ensure full

compliance.[5]

Disclaimer: This guide is intended for informational purposes and is based on publicly available

safety data. It is not a substitute for comprehensive safety training and institutional protocols.

Users should always consult the most current Safety Data Sheet (SDS) for Dimethyl
sulfoxide-d6 and adhere to all applicable regulations and institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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